Enantioselective oxidative boron Heck reactions
Organic & Biomolecular Chemistry Pub Date: 2015-10-29 DOI: 10.1039/C5OB01984B
Abstract
This review highlights the use of the oxidative boron Heck reaction in enantioselective Heck-type couplings. The enantioselective oxidative boron Heck reaction overcomes several limitations of the traditional Pd(0)-catalysed Heck coupling and has subsequently allowed for intermolecular couplings of challenging systems such as cyclic enones, acyclic alkenes, and even site selectively on remote alkenes.
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